Cas no 25841-48-9 (3,5-Pyrazolidinedione,4-(3-oxobutyl)-1-phenyl-)

• Product Name: 3,5-Pyrazolidinedione,4-(3-oxobutyl)-1-phenyl-
• CAS No: 25841-48-9
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 269677
• PubChem ID: 213241
• Update Time: 2025-04-19

3,5-Pyrazolidinedione,4-(3-oxobutyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,4-(3-oxobutyl)-1-phenyl-
• 4-(3-oxobutyl)-1-phenylpyrazolidine-3,5-dione
• 3,5-Pyrazolidinedione, 4-(3-oxobutyl)-1-phenyl-
• 5-Hydroxy-4-(3-oxobutyl)-2-phenyl-2,4-dihydro-3H-pyrazol-3-one
• 1-Phenyl-3,5-dioxo-4-(3-oxobutyl)pyrazolidine
• 25841-48-9
• 1-Phenyl-3,5-dioxo-4-(3-oxobutyl)pyrazolidin
• 1-Fenyl-3,5-dioxo-4-(3-oxobutyl)pyrazolidin
• 1-Fenyl-3,5-dioxo-4-(3-oxobutyl)pyrazolidin [Czech]
• DTXSID80948734
• 1-Phenyl-3,5-dioxo-4-(3-oxobutyl)pyrazolidin [German]
• BRN 0889127
• 4-(3-Oxobutyl)-1-phenyl-3,5-pyrazolidinedione

• Inchi： 1S/C13H14N2O3/c1-9(16)7-8-11-12(17)14-15(13(11)18)10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,14,17)
• InChI Key： UNSXTSWFANVYMR-UHFFFAOYSA-N
• SMILES： O=C1C(C(NN1C1C=CC=CC=1)=O)CCC(C)=O

Computed Properties

• Exact Mass: 246.10052
• Monoisotopic Mass: 246.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.227
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.551
• PSA: 66.48